Cas no 80379-05-1 (Methanesulfonic acid, trifluoro-, 3-butenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 3-butenyl ester
• CAS No: 80379-05-1
• MF: C₅H₇O₃F₃S
• MW: 204.16748
• CID: 1801047
• PubChem ID: 10856588

Methanesulfonic acid, trifluoro-, 3-butenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3-butenyl ester
• but-3-enyl trifluoromethanesulfonate
• 80379-05-1
• SCHEMBL2939113
• DTXSID90446059
• IGCNYLNBNWBQKO-UHFFFAOYSA-N

• Inchi： InChI=1S/C5H7F3O3S/c1-2-3-4-11-12(9,10)5(6,7)8/h2H,1,3-4H2
• InChI Key： IGCNYLNBNWBQKO-UHFFFAOYSA-N
• SMILES： C=CCCOS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 204.00679974g/mol
• Monoisotopic Mass: 204.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų